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Compound of Interest

Compound Name: Quin-C7

Cat. No.: B10771137

This document provides essential safety and logistical guidance for the handling and disposal
of Quin-C7, a synthetic, orally active FPR2/ALX antagonist. Given the absence of a publicly
available, comprehensive Safety Data Sheet (SDS), these procedures are based on
established best practices for handling potent, biologically active small molecules with unknown
toxicological profiles. Adherence to these guidelines is critical to minimize exposure and ensure
laboratory safety.

Compound Data and Storage

All known guantitative and qualitative data for Quin-C7 are summarized below. Researchers
should familiarize themselves with this information before handling the compound.
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Property

Value

Source

Chemical Name

4-butoxy-N-(2-(4-
hydroxyphenyl)-4-oxo-1,2-
dihydroquinazolin-3-

yl)benzamide

[1]

Molecular Formula

C25H25N30a4

[1]

Appearance Lyophilized Powder [1]
Nonpeptide antagonist of N-
Primary Activity formyl peptide receptor 2 [1]

(FPR2/ALX)

Long-Term Storage (Powder)

Store at -20°C or -80°C.
Shipped at room temperature,
can be stored intact at RT for

several weeks.

[1]

Stock Solution Storage

Aliquot and store at -20°C (up
to several months) or -80°C
(up to 6 months). Avoid

repeated freeze-thaw cycles.

[1](2]

Solubility

Soluble in DMSO (up to 100
mM).

[1]

Personal Protective Equipment (PPE)

Due to the unknown toxicity of Quin-C7, a comprehensive PPE protocol is mandatory to

prevent inhalation, dermal, and ocular exposure.
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Protection Type Specification Rationale

) ) Protects skin and personal
) Disposable lab coat with long ) )
Body Protection ) clothing from aerosolized
sleeves and tight cuffs.
powder and splashes.

Provides a robust barrier

) o against dermal absorption. The
Double-gloving with nitrile

Hand Protection outer glove can be removed
gloves. ) ] )
immediately after handling the
powder.
ANSI Z87.1-compliant safety Protects eyes from airborne
Eye Protection glasses with side shields or powder and potential splashes
chemical splash goggles. of solutions.

Essential when handling the
NIOSH-approved N95 ]
) ) powdered form outside of a
) ) respirator or higher (e.g., a N ) )
Respiratory Protection ] certified containment device to
properly fitted half-mask ) ) _
) ) ] prevent inhalation of fine
respirator with P100 filters). _
particles.

Operational Plan: Step-by-Step Handling Protocol

This protocol details the process for safely preparing a stock solution from powdered Quin-C7.
Experimental Protocol: Reconstitution of Powdered Quin-C7
o Preparation and Workspace Setup:

o Read and fully understand this protocol before beginning.

o Ensure a chemical fume hood, certified biosafety cabinet, or glove box is operational.

o Assemble all necessary materials: Quin-C7 vial, required solvent (e.g., DMSO), calibrated
pipettes and sterile tips, microcentrifuge, and vortex mixer.

o Prepare a designated, labeled hazardous waste container.
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o Don all required PPE as specified in the table above.

» Handling the Lyophilized Powder:

o Before opening, centrifuge the vial (e.g., 10,000 x g for 5 minutes) to ensure all lyophilized
powder is at the bottom.[1]

o Perform all manipulations of the powder within the containment of the fume hood or
biosafety cabinet.

o Carefully uncap the vial to avoid generating airborne dust.
e Dissolution and Stock Solution Preparation:

o Using a calibrated pipette, add the calculated volume of solvent directly to the powder in
the vial.

o Recap the vial securely.

o Gently tap or roll the vial to aid in dissolving the compound. If necessary, a light vortex for
no more than 3 seconds is acceptable. Avoid vigorous shaking.[1]

o Visually inspect the solution to ensure complete dissolution.
 Aliquoting and Storage:

o If not for immediate use, divide the stock solution into smaller, single-use aliquots in
properly labeled cryovials.

o Store the aliquots at the recommended temperature (-20°C or -80°C) and protect from
light.[1][2]

e Post-Handling Cleanup:

o Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%
ethanol) to decontaminate the area.
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o Dispose of all contaminated materials (e.g., pipette tips, wipes, outer gloves) in the
designated hazardous waste container.

o Remove PPE in the correct order (outer gloves, lab coat, inner gloves, respirator, eye
protection) and wash hands thoroughly.

Disposal Plan

As a biologically active small molecule of unknown environmental and health impact, Quin-C7
and all associated materials must be treated as hazardous chemical waste.[3][4]

o Waste Segregation:

o Solid Waste: All disposable materials that have come into contact with Quin-C7 (gloves,
pipette tips, vials, bench paper, etc.) must be collected in a dedicated, puncture-resistant,
and clearly labeled hazardous waste container.

o Liquid Waste: Unused or expired stock solutions, as well as any aqueous solutions
containing Quin-C7, must be collected in a sealed, leak-proof, and shatter-resistant
hazardous waste container. Do not dispose of down the drain.[4]

e Labeling:

o All waste containers must be labeled with the words "Hazardous Waste" and the full
chemical name: "Quin-C7". List any solvents present in liquid waste containers.

o Storage and Final Disposal:

o Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

o Crucially, contact your institution's Environmental Health and Safety (EHS) department to
arrange for pickup and final disposal.[3][5] EHS will provide specific guidance compliant
with federal, state, and local regulations.

Mandatory Visualization: Quin-C7 Handling
Workflow
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The following diagram illustrates the logical progression for the safe handling of Quin-C7, from
initial preparation through to final waste disposal.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Quin-C7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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